Cas no 90079-46-2 (Methyl (9Z,11E,13S,15Z)-13-hydroperoxy-9,11,15-octadecatrienoate)

Methyl (9Z,11E,13S,15Z)-13-hydroperoxy-9,11,15-octadecatrienoate structure
90079-46-2 structure
Product Name:Methyl (9Z,11E,13S,15Z)-13-hydroperoxy-9,11,15-octadecatrienoate
CAS No:90079-46-2
MF:C19H32O4
MW:324.454986572266
CID:6636626
Update Time:2024-01-15

Methyl (9Z,11E,13S,15Z)-13-hydroperoxy-9,11,15-octadecatrienoate Chemical and Physical Properties

Names and Identifiers

    • Methyl (9Z,11E,13S,15Z)-13-hydroperoxy-9,11,15-octadecatrienoate
    • Inchi: 1S/C19H32O4/c1-3-4-12-15-18(23-21)16-13-10-8-6-5-7-9-11-14-17-19(20)22-2/h4,8,10,12-13,16,18,21H,3,5-7,9,11,14-15,17H2,1-2H3/b10-8-,12-4-,16-13+/t18-/m0/s1
    • InChI Key: BYBABUPPOWFKIP-GOSIXVIOSA-N
    • SMILES: C(OC)(=O)CCCCCCC/C=C\C=C\[C@@H](OO)C/C=C\CC

Experimental Properties

  • Density: 0.980±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 447.3±45.0 °C(Predicted)
  • pka: 11.13±0.10(Predicted)
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